4-[(1-Adamantylcarbonyl)amino]benzoic acid

• IUPAC Name: 4-(adamantane-1-carbonylamino)benzoic acid
• InChI: InChI=1S/C18H21NO3/c20-16(21)14-1-3-15(4-2-14)19-17(22)18-8-11-5-12(9-18)7-13(6-11)10-18/h1-4,11-13H,5-10H2,(H,19,22)(H,20,21)
• InChI Key: RXUAHMQUGGEWOB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C18H21NO3
• DSSTOX Substance ID: DTXSID70400917
• Molecular Weight: 299.4 g/mol
• CAS RN: 62144-92-7

Description

4-[(1-Adamantylcarbonyl)amino]benzoic acid is a compound with the molecular formula C18H21NO3. It contains a total of 46 bonds, including 25 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, 6 aromatic bonds, 5 six-membered rings, 3 eight-membered rings, 1 carboxylic acid (aromatic), 1 secondary amide (aliphatic), and 1 hydroxyl group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a carboxylic acid group attached to a benzene ring, which is further connected to an adamantylcarbonyl group via an amide linkage.

Scientific Research Applications

4-[(1-Adamantylcarbonyl)amino]benzoic acid has been used in a variety of scientific research applications. It has been used as a model compound for studying the mechanisms of enzyme-catalyzed reactions, as well as for studying the structure-activity relationships of compounds. This compound has also been used in research related to the development of new drugs, as it has been found to have anti-inflammatory and anti-cancer properties. In addition, this compound has been used in the synthesis of other compounds, such as adamantane derivatives, which have applications in the pharmaceutical and chemical industries.

Mechanism of Action

The mechanism of action of 4-[(1-Adamantylcarbonyl)amino]benzoic acid is not yet fully understood. However, it is known that this compound is involved in a number of biochemical pathways, including the synthesis of fatty acids and the production of nitric oxide. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and 5-lipoxygenase, which are involved in the inflammation process.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-cancer properties, as well as to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and 5-lipoxygenase. In addition, this compound has been found to be involved in the synthesis of fatty acids and the production of nitric oxide.

Advantages and Limitations for Lab Experiments

The main advantages of using 4-[(1-Adamantylcarbonyl)amino]benzoic acid in lab experiments are its availability, its low cost, and its ability to be synthesized using a variety of methods. Furthermore, this compound has been found to have a variety of biochemical and physiological effects, making it a useful tool for studying the mechanisms of enzyme-catalyzed reactions and the structure-activity relationships of compounds.
On the other hand, there are some limitations to using this compound in lab experiments. For example, the exact mechanism of action of this compound is not yet fully understood, and its effects may vary depending on the type of experiment. Furthermore, the use of this compound in drug development is still in its early stages, and more research is needed to determine its safety and efficacy.

Future Directions

The future of 4-[(1-Adamantylcarbonyl)amino]benzoic acid research is promising. Further research is needed to better understand the mechanism of action of this compound and to determine its safety and efficacy in drug development. Additionally, research is needed to explore the potential applications of this compound in biotechnology, such as its use as a model compound for studying the mechanisms of enzyme-catalyzed reactions and the structure-activity relationships of compounds. Finally, research is needed to investigate the potential of this compound as a therapeutic agent for treating diseases such as inflammation and cancer.

Synthesis Methods

4-[(1-Adamantylcarbonyl)amino]benzoic acid can be synthesized using a variety of methods, including chemical synthesis and biotechnological techniques. Chemical synthesis involves the use of starting materials such as adamantyl bromide, benzoic acid, and an amine such as ammonia or an amine salt. These materials are then combined in a reaction vessel in the presence of a base, such as sodium hydroxide, and a catalyst, such as palladium on carbon. The reaction is then heated to a specific temperature and the resulting product is purified by filtration or chromatography.
Biotechnological techniques involve the use of enzymes and microorganisms to produce this compound. These methods involve the use of enzymes such as nitrobenzene oxygenase, which is capable of converting nitrobenzene into this compound. Microorganisms such as Escherichia coli and Pseudomonas aeruginosa have also been used to produce this compound, either through the direct conversion of nitrobenzene or through the production of nitrobenzene and its subsequent conversion into this compound.